Cas no 2228476-30-8 (tert-butyl N-(3-amino-1,1-dimethoxypropan-2-yl)carbamate)

• Product Name: tert-butyl N-(3-amino-1,1-dimethoxypropan-2-yl)carbamate
• CAS No: 2228476-30-8
• MF: C₁₀H₂₂N₂O₄
• MW: 234.292683124542
• CID: 6162274
• PubChem ID: 165661198
• Update Time: 2025-05-20

tert-butyl N-(3-amino-1,1-dimethoxypropan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(3-amino-1,1-dimethoxypropan-2-yl)carbamate
• 2228476-30-8
• EN300-1738156

• Inchi： 1S/C10H22N2O4/c1-10(2,3)16-9(13)12-7(6-11)8(14-4)15-5/h7-8H,6,11H2,1-5H3,(H,12,13)
• InChI Key： ASOIQWHUOCWKOI-UHFFFAOYSA-N
• SMILES： O(C(NC(CN)C(OC)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 234.15795719g/mol
• Monoisotopic Mass: 234.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 82.8Ų

Additional information on tert-butyl N-(3-amino-1,1-dimethoxypropan-2-yl)carbamate

Recent Advances in the Application of tert-butyl N-(3-amino-1,1-dimethoxypropan-2-yl)carbamate (CAS: 2228476-30-8) in Chemical Biology and Pharmaceutical Research

The compound tert-butyl N-(3-amino-1,1-dimethoxypropan-2-yl)carbamate (CAS: 2228476-30-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The compound serves as a key intermediate in the synthesis of various bioactive molecules, including protease inhibitors and peptide-based therapeutics, making it a valuable asset in medicinal chemistry.

Recent studies have highlighted the role of tert-butyl N-(3-amino-1,1-dimethoxypropan-2-yl)carbamate in the development of novel antiviral agents. Researchers have utilized this compound as a building block for the synthesis of inhibitors targeting viral proteases, such as those of SARS-CoV-2 and HIV. The unique structural features of the compound, including its protected amino and carbamate groups, facilitate its incorporation into complex molecular frameworks, enabling the design of highly specific and potent inhibitors. These findings underscore the compound's potential in addressing global health challenges posed by viral infections.

In addition to its antiviral applications, tert-butyl N-(3-amino-1,1-dimethoxypropan-2-yl)carbamate has been investigated for its utility in peptide synthesis and modification. The compound's stability under various reaction conditions and its compatibility with standard peptide coupling reagents make it an attractive choice for the preparation of modified peptides with enhanced pharmacokinetic properties. Recent work has demonstrated its use in the synthesis of peptide conjugates for targeted drug delivery, highlighting its role in advancing precision medicine approaches.

Furthermore, the compound has been explored in the context of neurodegenerative disease research. Studies have shown that derivatives of tert-butyl N-(3-amino-1,1-dimethoxypropan-2-yl)carbamate exhibit neuroprotective effects in preclinical models of Alzheimer's and Parkinson's diseases. These effects are attributed to the compound's ability to modulate key signaling pathways involved in neuronal survival and inflammation. Ongoing research aims to optimize the pharmacological profile of these derivatives to enhance their therapeutic potential.

The synthesis and scalability of tert-butyl N-(3-amino-1,1-dimethoxypropan-2-yl)carbamate have also been subjects of recent investigation. Advances in green chemistry approaches have led to the development of more efficient and environmentally friendly synthetic routes for this compound. These improvements not only reduce the environmental impact of its production but also enhance its accessibility for large-scale pharmaceutical applications. Such progress is critical for meeting the growing demand for this compound in drug development pipelines.

In conclusion, tert-butyl N-(3-amino-1,1-dimethoxypropan-2-yl)carbamate (CAS: 2228476-30-8) continues to play a pivotal role in chemical biology and pharmaceutical research. Its diverse applications, ranging from antiviral drug development to peptide engineering and neurodegenerative disease therapeutics, highlight its versatility and importance. Future research efforts are expected to further elucidate its mechanisms of action and expand its utility in addressing unmet medical needs. This briefing underscores the compound's significance as a valuable tool in the ongoing quest for innovative therapeutic solutions.